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Compound of Interest

Compound Name: Strontium peroxide

Cat. No.: B074079

An In-depth Technical Guide to the Physical and Chemical Properties of Strontium Peroxide
Octahydrate

Introduction

Strontium peroxide (SrOz) is an inorganic compound that exists in both anhydrous and
octahydrate (SrO2-8H20) forms.[1][2][3][4] Both are white, odorless solids.[1][5] This document
provides a comprehensive overview of the physical and chemical properties of strontium
peroxide octahydrate, with a focus on its synthesis, structure, and reactivity. This guide is
intended for researchers, scientists, and professionals in drug development and other fields
where alkaline earth peroxides are of interest.

Physical Properties

Strontium peroxide octahydrate presents as a pearly white, crystalline solid.[6] It is tasteless
and odorless.[7] Unlike its anhydrous form, which is a powder, the octahydrate consists of eight
water molecules integrated into its crystal lattice. This hydration significantly influences its
physical properties, particularly its density. The key physical properties of both the octahydrate
and anhydrous forms are summarized in Table 1 for comparison.

Table 1: Physical Properties of Strontium Peroxide
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Strontium Peroxide

Anhydrous Strontium

Property .

Octahydrate (SrO2-8H20) Peroxide (SrO2)
Molar Mass 263.74 g/mol (calculated) 119.619 g/mol [1][2][5]

] ] ] White, odorless powder[1][2][5]
Appearance White, crystalline solid[5][6] 7]
Density 1.91 g/cm3[1][3][5] 4.56 g/cm3[1][2][3][5][8]
) ) ) 215 °C (decomposes)[1][2][3]
Melting Point Decomposes upon heating[6]
[51[7]

Insoluble in water

Solubility Insoluble in water[2][7][8][9]

(decomposes slowly)[2][7][8][9]

Very soluble in alcohol and

ammonium chloride[1][3][7]

Very soluble in alcohol and

ammonium chloride[1][3][7]

Insoluble in acetone[1][3][7]

Insoluble in acetone[1][3][7]

Crystal Structure

Tetragonal[6][10]

Tetragonal, isostructural with

calcium carbide[1][5]

Chemical Properties and Reactivity

Strontium peroxide is a strong oxidizing agent.[5] The octahydrate is the initial product of

precipitation synthesis and can be converted to the anhydrous form through dehydration.[6][11]

Decomposition

The thermal stability of strontium peroxide octahydrate is limited. Upon heating, it loses its

water of hydration.[6] The resulting anhydrous strontium peroxide is also thermally labile and
decomposes at approximately 215 °C to form strontium oxide (SrO) and oxygen gas (0z).[1][5]
[7] Thermogravimetric analysis (TGA) has shown that anhydrous SrO2 begins to decompose
rapidly at around 400 °C.[6]

Reactivity with Water and Acids

Strontium peroxide is insoluble in water but is slowly decomposed by it.[2][7][8][9] In the
presence of dilute acids, it reacts to form hydrogen peroxide and the corresponding strontium
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salt.[5][7]

Oxidizing Nature

As a peroxide, SrO:z is a potent oxidizing agent and can accelerate the burning of combustible
materials.[2][7][9] It may ignite combustible materials such as wood, paper, and oil, and
mixtures with finely divided combustible materials can be explosive.[7][9] It may also explode
from friction, heat, or contamination.[7][9] Due to this reactivity, it should be kept away from
combustible materials.[8][12]

Signaling Pathways and Mechanisms

Currently, there is limited information available in the provided search results regarding specific
signaling pathways involving strontium peroxide octahydrate in a biological context. Its
primary applications are in pyrotechnics, as a bleaching agent, and as an antiseptic, leveraging
its oxidizing properties.[1][2][5]

The diagram below illustrates the key relationships between strontium peroxide octahydrate
and its related chemical species.

Logical Relationships of Strontium Peroxide Species

Strontium Peroxide Octahydrate
(SrO02-8H20)
Crystalline Solid

Dehydration (Heat) Releases

Anhydrous Strontium Peroxide

(Sr02) zﬁgtg; Dilute Acids
White Powder
Thermal Decompasition . .
(>215 °C) Releases Reaction with
Strontium Oxide Oxygen Gas Hydrogen Peroxide
(Sro) (02) (H202)
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Caption: Key chemical transformations of strontium peroxide octahydrate.

Experimental Protocols
Synthesis of Strontium Peroxide Octahydrate

The most common method for synthesizing strontium peroxide octahydrate is through
precipitation from an aqueous solution.[6][11]

Methodology:

o A solution of a strontium salt, such as strontium nitrate (Sr(NOs)z2), is prepared in deionized
water.[6]

e The solution is made alkaline by adding an excess of aqueous ammonia (NH4OH).[6]
e The solution is cooled to approximately 0 °C.[6]
e Hydrogen peroxide (H20:2) is added dropwise to the cold, stirred ammoniacal solution.[6]

o Pearly white, crystalline strontium peroxide octahydrate (SrO2:8H20) precipitates out of the
solution.[6]

The precipitate is recovered by filtration and washed to remove byproducts.[6]

The following diagram outlines the workflow for this synthesis protocol.
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Synthesis of Strontium Peroxide Octahydrate

Prepare cold (~0°C) aqueous
solution of Strontium Nitrate (Sr(NO3)2)
and excess Ammonia (NH4OH)

:

Dropwise addition of
Hydrogen Peroxide (H202)
to the stirred solution

Precipitation of pearly white,

crystalline SrO2-8H20

Filtration and washing
of the precipitate

:

Drying of the product

Strontium Peroxide Octahydrate

(Sr02-8H20)

Dehydration at 115°C
in CO2-free atmosphere

Anhydrous Strontium Peroxide
(Sr02)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of strontium peroxide.
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Dehydration to Anhydrous Strontium Peroxide

To obtain the anhydrous form, the freshly prepared octahydrate must be dehydrated.
Methodology:
e The octahydrate is dried for 24 hours at 115 °C.[6]

e To ensure the purity of the final product, this process should ideally be carried out in a CO2-
free atmosphere to prevent the formation of strontium carbonate.[6]

Characterization Methods

The following techniques are cited for the characterization of strontium peroxide and its
hydrate:

o X-Ray Diffraction (XRD): Used to identify the crystalline phases present and to determine
lattice parameters.[6][11]

e Thermogravimetric Analysis (TGA): Employed to determine the decomposition temperatures
of the compound.[6]

e Scanning Electron Microscopy (SEM) and Optical Photomicrographs: Utilized to investigate
the particle morphology.[6]

Safety and Handling

Strontium peroxide is an oxidizer and poses a fire and explosion hazard, especially when in
contact with combustible materials.[9] It is also classified as a skin and eye irritant.[13][14]
Appropriate personal protective equipment (PPE), including gloves and eye protection, should
be worn when handling this compound.[13][14] It should be stored in a tightly closed container
in a dry, well-ventilated place, away from heat and combustible materials.[13]

Conclusion

Strontium peroxide octahydrate is a crystalline solid that serves as the primary precursor in
the synthesis of anhydrous strontium peroxide. Its properties are dictated by the presence of
eight water molecules in its crystal structure. A thorough understanding of its physical and
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chemical characteristics, particularly its thermal instability and oxidizing nature, is crucial for its
safe handling and effective application in various industrial and research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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